Cas no 1804841-10-8 (Methyl 2-bromo-3-(difluoromethyl)-6-iodopyridine-4-carboxylate)

• Product Name: Methyl 2-bromo-3-(difluoromethyl)-6-iodopyridine-4-carboxylate
• CAS No: 1804841-10-8
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4864185
• Update Time: 2025-06-20

Methyl 2-bromo-3-(difluoromethyl)-6-iodopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-(difluoromethyl)-6-iodopyridine-4-carboxylate

• Inchi： 1S/C8H5BrF2INO2/c1-15-8(14)3-2-4(12)13-6(9)5(3)7(10)11/h2,7H,1H3
• InChI Key： FTEOWQLCUQZBEG-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=C(C(=N1)Br)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-3-(difluoromethyl)-6-iodopyridine-4-carboxylate

Methyl 2-bromo-3-(difluoromethyl)-6-iodopyridine-4-carboxylate (CAS No. 1804841-10-8): A Versatile Building Block in Modern Pharmaceutical Research

Methyl 2-bromo-3-(difluoromethyl)-6-iodopyridine-4-carboxylate (CAS No. 1804841-10-8) is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of bromo, difluoromethyl, and iodine substituents on a pyridine core, serves as an invaluable intermediate in the synthesis of various bioactive molecules.

The pyridine scaffold is one of the most prevalent heterocyclic motifs in medicinal chemistry, renowned for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The specific substitution pattern in Methyl 2-bromo-3-(difluoromethyl)-6-iodopyridine-4-carboxylate enhances its utility by providing multiple sites for further functionalization. The bromo and iodine atoms, in particular, are highly reactive and can be readily modified via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings, enabling the construction of complex molecular architectures.

In recent years, there has been a surge in the development of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The difluoromethyl group is a key pharmacophore in many kinase inhibitors due to its ability to enhance metabolic stability and binding affinity. Methyl 2-bromo-3-(difluoromethyl)-6-iodopyridine-4-carboxylate provides a convenient starting point for the synthesis of such inhibitors, allowing researchers to rapidly explore novel chemotypes.

One of the most compelling applications of this compound is in the development of antiviral agents. The structural motif of pyridine is frequently found in nucleoside analogs and non-nucleoside inhibitors that target viral polymerases. The presence of multiple halogen atoms makes Methyl 2-bromo-3-(difluoromethyl)-6-iodopyridine-4-carboxylate an excellent candidate for generating derivatives with enhanced antiviral activity. Recent studies have demonstrated the efficacy of pyridine-based compounds in inhibiting the replication of RNA viruses, including SARS-CoV-2, highlighting the importance of this scaffold in antiviral drug design.

The versatility of Methyl 2-bromo-3-(difluoromethyl)-6-iodopyridine-4-carboxylate is further underscored by its utility in the synthesis of central nervous system (CNS) drugs. Pyridine derivatives have shown promise as serotonin receptor modulators, GABA receptor antagonists, and dopamine reuptake inhibitors. The combination of bromo and iodine substituents allows for the introduction of polar functional groups that can improve blood-brain barrier penetration, a critical factor for CNS drug development.

In addition to its role in drug discovery, Methyl 2-bromo-3-(difluoromethyl)-6-iodopyridine-4-carboxylate has found applications in materials science. The halogenated pyridine core can be used to synthesize organic semiconductors and light-emitting diodes (OLEDs). The electron-withdrawing nature of the difluoromethyl group and the presence of multiple halogen atoms contribute to the electron-deficient character of the molecule, making it suitable for use as a building block in electronic materials.

The synthesis of Methyl 2-bromo-3-(difluoromethyl)-6-iodopyridine-4-carboxylate typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation reactions to introduce bromo and iodine substituents, followed by protection-deprotection strategies to install the carboxylate group at the 4-position. The use of palladium-catalyzed cross-coupling reactions allows for precise control over regioselectivity, ensuring high yields and purity.

The growing interest in fluorinated compounds has also driven research into novel synthetic methodologies for Methyl 2-bromo-3-(difluoromethyl)-6-iodopyridine-4-carboxylate. Fluorous chemistry techniques have been explored as a means to improve reaction efficiency and isolate products with minimal purification steps. These advancements have not only streamlined synthetic routes but also enabled the rapid production of libraries of fluorinated pyridines for high-throughput screening.

In conclusion, Methyl 2-bromo-3-(difluoromethyl)-6-iodopyridine-4-carboxylate (CAS No. 1804841-10-8) is a multifunctional compound with broad applications across pharmaceutical research and materials science. Its unique structural features make it an ideal building block for synthesizing bioactive molecules targeting various diseases, including cancer and viral infections. As synthetic methodologies continue to evolve, this compound will undoubtedly remain a cornerstone in the development of next-generation therapeutics and advanced materials.